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Compound of Interest

Compound Name: IMP 241

Cat. No.: B12387458 Get Quote

Clarification of "IMP 241"
The designation "IMP 241" is ambiguous. Initial searches revealed two distinct substances: a

commercial absorbent product (PIG Super Water Absorbent Sock, MSD-241) and the

radioactive isotope Americium-241 (Am-241). Given the context of this request—laboratory

safety for researchers and scientists—this guide will focus exclusively on Americium-241 (Am-

241), a substance requiring stringent handling protocols.

Essential Safety and Logistical Information for
Handling Americium-241
This document provides crucial safety protocols and logistical plans for the handling and

disposal of Americium-241 (Am-241) in a laboratory setting. The following procedures are

designed to ensure the safety of all personnel and to maintain a secure research environment.

Quantitative Safety Data for Americium-241
For quick reference, the following table summarizes the key quantitative safety data for

Americium-241.
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Parameter Value Source

Half-Life 432.2 years [1]

Primary Emissions Alpha particles, Gamma/X-rays [1]

Annual Limit on Intake

(Ingestion)
0.8 µCi [1]

Annual Limit on Intake

(Inhalation)
0.006 µCi [1]

Gamma Dose Rate (1 mCi

point source at 1 ft)
0.24 mrem/h [1]

Contamination Skin Dose (1

µCi/cm²)
72 mrem/h [1]

Shielding for Gammas/X-rays
0.106 mm of lead reduces

dose by 90%
[1]

Experimental Protocols: Safe Handling of
Americium-241
Adherence to the following protocols is mandatory when handling Americium-241. These steps

are designed to minimize exposure and prevent contamination.

Pre-Handling Preparations
Training and Authorization: All personnel must receive documented training on the risks of

Am-241 and safe handling procedures before beginning any work.[2] Ensure all individuals

are listed as authorized radiation workers.[2]

Controlled Area: Designate a specific area for Am-241 work. This area should be clearly

marked with radiation warning signs.

Gather Materials: Assemble all necessary personal protective equipment (PPE), shielding,

handling tools, and waste containers before bringing Am-241 into the work area.
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Survey Meter: An operational and calibrated Geiger-Mueller survey meter with a pancake

probe must be present and turned on in the work area at all times when handling Am-241.[2]

Personal Protective Equipment (PPE)
The minimum required PPE for handling Am-241 includes:

Disposable Gloves: Double-gloving is recommended. Change gloves frequently, especially if

contamination is suspected.[1]

Lab Coat: A dedicated lab coat for radiation work is required.

Safety Glasses with Side-Shields: To protect against splashes of contaminated liquids.[3]

Dosimetry: Whole-body and extremity dosimeters (body badges) are required to monitor

radiation exposure.[2]

Handling Procedures
ALARA Principle: All work must adhere to the As Low As Reasonably Achievable (ALARA)

principle to minimize radiation dose.[2] This involves minimizing time spent near the source,

maximizing distance, and using appropriate shielding.

Indirect Handling: Use tongs, forceps, or other remote handling tools to manipulate

unshielded sources and containers.[2] Direct hand contact is strictly prohibited.[2]

Containment: When working with soluble or unsealed forms of Am-241, all manipulations

must be performed within a certified fume hood or glovebox to prevent inhalation of airborne

particles.[1]

Bench Covering: Cover all work surfaces with plastic-backed absorbent paper to contain any

potential spills.[2] This paper should be changed regularly.[2]

Monitoring: Regularly monitor gloves, hands, and the work area for contamination during and

after the procedure using a survey meter.[2]

Post-Handling Procedures
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Secure Storage: Return the Am-241 source to its designated, shielded, and labeled storage

container immediately after use.

Waste Segregation: All waste contaminated with Am-241 must be segregated into clearly

labeled radioactive waste containers.[1]

Decontamination: If any contamination is found on surfaces, decontaminate the area using

appropriate procedures and re-survey to confirm effectiveness.

Personal Monitoring: Before leaving the work area, perform a thorough survey of your hands,

body, and shoes. Remove and dispose of PPE in the designated radioactive waste

containers.[2]

Hand Washing: Wash hands thoroughly after removing gloves.

Emergency Procedures: Americium-241 Spill
In the event of a spill of Am-241:

Alert: Immediately notify all personnel in the area and the facility's Radiation Safety Officer

(RSO).

Isolate: Cordon off the affected area to prevent the spread of contamination.

Evacuate: If there is a risk of airborne contamination, evacuate the immediate area.

Decontaminate Personnel: If personal contamination has occurred, remove contaminated

clothing and place it in a sealed, labeled bag. Use a suitable decontamination solution to

wash affected skin areas.[4]

Bioassay: Urine assays will be required for any individual involved in a spill or contamination

incident involving more than 0.1 µCi of Am-241.[1]

Disposal Plan
All waste contaminated with Americium-241 is classified as radioactive waste and must be

disposed of according to institutional and regulatory guidelines.
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Segregation: Segregate waste based on its physical form (e.g., solid, liquid, sharps).

Labeling: All radioactive waste containers must be clearly labeled with the radioisotope (Am-

241), activity level, and date.

Collection: Contact the institutional Radiation Safety Office for collection and disposal of

radioactive waste. Do not dispose of Am-241 waste in general trash or down the drain.[1]

Visual Workflow for Handling Americium-241
The following diagram illustrates the standard workflow for safely handling Americium-241 in a

laboratory setting.
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Caption: Workflow for the safe handling of Americium-241.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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